Cas no 293305-70-1 ((R)-1-Iodo-2-(Boc-amino)-3-methylbutane)

• Product Name: (R)-1-Iodo-2-(Boc-amino)-3-methylbutane
• CAS No: 293305-70-1
• MF: C₁₀H₂₀INO₂
• MW: 313.1762
• MDL: MFCD17214620
• CID: 5303490
• Update Time: 2025-05-20

(R)-1-Iodo-2-(Boc-amino)-3-methylbutane Chemical and Physical Properties

Names and Identifiers

• (R)-1-Iodo-2-(Boc-amino)-3-methylbutane
• (R)-TERT-BUTYL (1-IODO-3-METHYLBUTAN-2-YL)CARBAMATE

• MDL： MFCD17214620
• Inchi： 1S/C10H20INO2/c1-7(2)8(6-11)12-9(13)14-10(3,4)5/h7-8H,6H2,1-5H3,(H,12,13)/t8-/m0/s1
• InChI Key： XBOPXPWVPIOUTD-QMMMGPOBSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H](CI)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-1-Iodo-2-(Boc-amino)-3-methylbutane

(R)-1-Iodo-2-(Boc-amino)-3-methylbutane: A Comprehensive Overview

The compound with CAS No. 293305-70-1, commonly referred to as (R)-1-Iodo-2-(Boc-amino)-3-methylbutane, is a significant molecule in the field of organic chemistry and drug discovery. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in the synthesis of complex molecules. The (R) configuration at the chiral center highlights its importance in enantioselective synthesis, which is critical in pharmaceutical applications.

Recent advancements in asymmetric synthesis have further emphasized the role of (R)-1-Iodo-2-(Boc-amino)-3-methylbutane in constructing chiral centers. Researchers have utilized this compound as a key intermediate in the development of bioactive molecules, particularly in the context of peptide synthesis and natural product mimics. The presence of the Boc (tert-butoxycarbonyl) protecting group adds versatility to its application, allowing for precise control over amine functionality during multi-step syntheses.

The structure of (R)-1-Iodo-2-(Boc-amino)-3-methylbutane consists of a four-carbon chain with an iodine atom at position 1, a Boc-protected amine at position 2, and a methyl group at position 3. This configuration not only provides steric hindrance but also facilitates selective reactivity, making it an ideal substrate for various organic transformations. The iodine atom serves as an excellent leaving group, enabling nucleophilic substitutions that are pivotal in building complex molecular architectures.

In terms of synthetic applications, (R)-1-Iodo-2-(Boc-amino)-3-methylbutane has been employed in the construction of diverse scaffolds, including cyclic peptides and macrocycles. Its use in click chemistry and other modular assembly strategies has further expanded its utility in contemporary organic synthesis. Moreover, the compound's compatibility with common protecting group strategies ensures its seamless integration into larger synthetic routes.

Recent studies have also explored the potential of (R)-1-Iodo-2-(Boc-amino)-3-methylbutane in asymmetric catalysis. By leveraging its chiral center and reactive iodide moiety, researchers have developed novel catalysts for enantioselective reactions. These advancements underscore the compound's role not only as a building block but also as a tool for advancing catalytic methodologies.

The availability of (R)-1-Iodo-2-(Boc-amino)-3-methylbutane has been enhanced by improvements in synthetic protocols. Modern methods emphasize high yields, selectivity, and scalability, ensuring that this compound remains accessible for both academic and industrial research. Its widespread adoption reflects its importance in addressing challenges in chemical synthesis and drug development.

In conclusion, (R)-1-Iodo-2-(Boc-amino)-3-methylbutane stands as a testament to the ingenuity of modern organic chemistry. Its unique properties and versatile applications continue to drive innovation across various disciplines. As research progresses, this compound is poised to play an even greater role in shaping the future of chemical synthesis and therapeutic development.